2-((5-(4-fluorophenyl)-2-(4-methoxyphenyl)-1H-imidazol-4-yl)thio)-N-(2-methoxyethyl)acetamide

• IUPAC Name: 2-[[5-(4-fluorophenyl)-2-(4-methoxyphenyl)-1H-imidazol-4-yl]sulfanyl]-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C21H22FN3O3S/c1-27-12-11-23-18(26)13-29-21-19(14-3-7-16(22)8-4-14)24-20(25-21)15-5-9-17(28-2)10-6-15/h3-10H,11-13H2,1-2H3,(H,23,26)(H,24,25)
• InChI Key: QGJIIRKXFZDCRN-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CSC1=C(NC(=N1)C2=CC=C(C=C2)OC)C3=CC=C(C=C3)F
• Molecular Formula: C21H22FN3O3S
• Molecular Weight: 415.5 g/mol

Description

2-((5-(4-fluorophenyl)-2-(4-methoxyphenyl)-1H-imidazol-4-yl)thio)-N-(2-methoxyethyl)acetamide is a useful research compound. Its molecular formula is C21H22FN3O3S and its molecular weight is 415.48. The purity is usually 95%.
BenchChem offers high-quality 2-((5-(4-fluorophenyl)-2-(4-methoxyphenyl)-1H-imidazol-4-yl)thio)-N-(2-methoxyethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-(4-fluorophenyl)-2-(4-methoxyphenyl)-1H-imidazol-4-yl)thio)-N-(2-methoxyethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Molecular Modeling

A study by Abu-Melha (2021) involved the synthesis of a series of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds through heterocyclization processes. These compounds were evaluated for their cytotoxic activities against different cancer cell lines, with some showing promising results against breast cancer. Molecular docking studies provided insights into their potential mechanisms of action (Sraa Abu-Melha, 2021).

Anticonvulsant Activity

Research by Aktürk et al. (2002) focused on the synthesis and evaluation of omega-(1H-imidazol-1-yl)-N-phenylacetamide, propionamide, and butyramide derivatives for anticonvulsant activity. One compound in particular, 2-(1H-imidazol-1-yl)-N-(o-chlorophenyl)acetamide, was identified as the most active against seizures induced by maximal electroshock (Zeynep Aktürk, F. Kılıç, K. Erol, Varol Pabuccuoglu, 2002).

Radiosynthesis for PET Imaging

Dollé et al. (2008) reported the radiosynthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with PET. This compound was synthesized from DPA-713 and was intended to facilitate in vivo imaging studies, demonstrating the compound's application in neuroimaging and potentially aiding in the diagnosis of neurological diseases (F. Dollé, F. Hinnen, Annelaure Damont, et al., 2008).

Antimicrobial and Antitumor Activity

Gao, Wang, and Zheng (2016) synthesized carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives as potential PET tracers for imaging nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1). These compounds were evaluated for their radiochemical yields, purity, and specific activity, indicating their potential in medical imaging applications (Mingzhang Gao, Min Wang, Q. Zheng, 2016).